Cas no 121306-60-3 (Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-)

• Product Name: Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-
• CAS No: 121306-60-3
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 149500
• PubChem ID: 3078469
• Update Time: 2025-04-19

Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-
• (3-phenyl-3,4-dihydropyrazol-2-yl)-pyridin-4-ylmethanone
• 5-Phenyl-1-(4-pyridinylcarbonyl)-4,5-dihydro-1H-pyrazole
• SCHEMBL9380451
• 1-(4-Pyridylcarbonyl)-5-phenyl-2-pyrazoline
• (5-Phenyl-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanone
• BDBM50513026
• DTXSID30923758
• CHEMBL4452678
• 1H-Pyrazole, 4,5-dihydro-5-phenyl-1-(4-pyridinylcarbonyl)-
• 121306-60-3

• Inchi： 1S/C15H13N3O/c19-15(13-6-9-16-10-7-13)18-14(8-11-17-18)12-4-2-1-3-5-12/h1-7,9-11,14H,8H2
• InChI Key： NCNSWABPPPVHPQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)N1C(C2C=CC=CC=2)CC=N1

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 428°C at 760 mmHg
• Flash Point: 212.6°C
• Refractive Index: 1.647
• PSA: 45.56